(R)-2-((tert-Butoxycarbonyl)amino)-2-(tetrahydro-2H-pyran-4-yl)acetic acid

• IUPAC Name: (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(oxan-4-yl)acetic acid
• InChI: InChI=1S/C12H21NO5/c1-12(2,3)18-11(16)13-9(10(14)15)8-4-6-17-7-5-8/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)/t9-/m1/s1
• InChI Key: MAJWUTNRLZHCBX-SECBINFHSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C1CCOCC1)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H](C1CCOCC1)C(=O)O
• Molecular Formula: C12H21NO5
• DSSTOX Substance ID: DTXSID70654397
• Molecular Weight: 259.30 g/mol
• CAS RN: 1251903-95-3

Description

“®-2-((tert-Butoxycarbonyl)amino)-2-(tetrahydro-2H-pyran-4-yl)acetic acid” is a chemical compound with the CAS Number: 1251903-95-3. It is used in research.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 259.30. It should be stored in a sealed, dry environment at 2-8°C.

Scientific Research Applications

Quantitative Analysis of tert-Butoxycarbonyl Group

The tert-butoxycarbonyl (Boc) group is a protective group widely used in peptide synthesis. Ehrlich-Rogozinski (1974) developed a method for the quantitative determination of the Boc group in amino acid and peptide derivatives, showcasing its importance in analytical chemistry and synthesis (Ehrlich-Rogozinski, 1974).

Synthesis of Aldehyde Building Blocks

Groth and Meldal (2001) described the synthesis of aldehyde building blocks protected as acid-labile N-Boc N,O-acetals, highlighting the versatility of Boc-protected compounds in the development of novel peptide isosteres and their applications in combinatorial solid-phase synthesis (Groth & Meldal, 2001).

One-Pot Synthesis of 2-Amino-4H-Pyrans

Zonouzi, Kazemi, and Nezamabadi (2006) reported an efficient one-pot synthesis of 2-amino-4H-pyrans, which are significant for their biological activities and as intermediates in organic synthesis. This study demonstrates the synthetic utility of tert-butoxycarbonyl amino compounds in creating biologically active molecules (Zonouzi et al., 2006).

Polymerization and Material Science

Gao, Sanda, and Masuda (2003) explored the synthesis and properties of amino acid-based polyacetylenes, including monomers derived from Boc-protected amino acids. Their work contributes to the field of material science by developing new polymeric materials with potential applications in biotechnology and nanotechnology (Gao et al., 2003).

Novel Heterocyclic Substituted α-Amino Acids

Adlington et al. (2000) synthesized novel heterocyclic substituted α-amino acids using the alkynyl ketone functionality as a versatile building block. This research underscores the role of Boc-protected amino acids in synthesizing non-proteinogenic amino acids with potential pharmaceutical applications (Adlington et al., 2000).

Safety and Hazards

The compound has the following hazard statements: H302-H315-H319-H335. The precautionary statements are P261-P305+P351+P338.